4,5-Dihydroxy-1-(hydroxymethyl)imidazolidin-2-one

• CAS RN: 20662-57-1
• Molecular Formula: C4H8N2O4
• Molecular Weight: 148.12 g/mol
• IUPAC Name: 4,5-dihydroxy-1-(hydroxymethyl)imidazolidin-2-one
• InChI: InChI=1S/C4H8N2O4/c7-1-6-3(9)2(8)5-4(6)10/h2-3,7-9H,1H2,(H,5,10)
• InChI Key: SYPNXFTUXUIACQ-UHFFFAOYSA-N
• SMILES: C(N1C(C(NC1=O)O)O)O

Description

“4,5-Dihydroxy-1-(hydroxymethyl)imidazolidin-2-one” is a chemical compound with the molecular formula C4H8N2O4 and a molecular weight of 148.12 g/mol. It is a useful research compound.

Synthesis Analysis

The synthesis of “4,5-Dihydroxy-1-(hydroxymethyl)imidazolidin-2-one” involves the reaction of formaldehyde with dihydroxyethyleneurea powder. The mixture is adjusted to pH 7-8.5, diluted with water, and heated to 55°C for 30 minutes. A computational study has also investigated the etherification mechanism of a similar compound with primary alcohols in acidic and parched conditions.

Molecular Structure Analysis

The molecular structure of “4,5-Dihydroxy-1-(hydroxymethyl)imidazolidin-2-one” consists of 4 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 4 oxygen atoms.

Chemical Reactions Analysis

This compound can undergo etherification with primary alcohols in acidic and parched conditions. It can also react with oxoacids and carboxylic acids to form esters plus water.

Physical And Chemical Properties Analysis

The boiling point of “4,5-Dihydroxy-1-(hydroxymethyl)imidazolidin-2-one” is predicted to be 534.0±50.0 °C, and its density is predicted to be 1.745±0.06 g/cm3.

Mechanism of Action

The etherification reaction of this compound with primary alcohols follows a unimolecular nucleophilic substitution (SN1) mechanism.

Safety and Hazards

This compound should be handled with care to avoid contact with skin and eyes. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid dust formation.

Synthesis routes and methods

Procedure details

Formaldehyde (8.85 parts of 37.3 percent solution; 0.11 mole), adjusted to pH 7-8.5, is diluted with water (20 parts). While stirring, 11.8 parts (0.1 mole) of dihydroxyethyleneurea powder are added. The temperature is raised to 55° C., held at 55° C. for 30 minutes, cooled to room temperature, and refrigerated. The sample is recovered as an 80 percent aqueous solution.